Cas no 913527-07-8 (5,7-dibromo-2-(1E)-2-(2-hydroxynaphthalen-1-yl)ethenylquinolin-8-ol)

• Product Name: 5,7-dibromo-2-(1E)-2-(2-hydroxynaphthalen-1-yl)ethenylquinolin-8-ol
• CAS No: 913527-07-8
• MF: C₂₁H₁₃Br₂NO₂
• MW: 471.141423940659
• MDL: MFCD30564476
• CID: 749297
• PubChem ID: 135422273
• Update Time: 2025-04-19

5,7-dibromo-2-(1E)-2-(2-hydroxynaphthalen-1-yl)ethenylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 5,7-dibromo-2-[2-(2-hydroxy-1-naphthalenyl)ethenyl]-
• 1-[2-(5,7-dibromo-8-hydroxy-1H-quinolin-2-ylidene)ethylidene]naphthalen-2-one
• 5,7-dibromo-2-(1E)-2-(2-hydroxynaphthalen-1-yl)ethenylquinolin-8-ol
• SMR001566689
• CHEMBL1877767
• 913527-07-8
• NSC67091
• MLS002702871
• 5,7-Dibromo-2-(2-(2-hydroxynaphthalen-1-yl)vinyl)quinolin-8-ol
• NSC-67091
• DTXSID30425565
• EN300-27747982
• AC1OB7T2
• SR-01000879616
• 5,7-dibromo-2-[(E)-2-(2-hydroxynaphthalen-1-yl)ethenyl]quinolin-8-ol
• CCG-37271
• NCI67091
• 5,7-dibromo-2-[(1E)-2-(2-hydroxynaphthalen-1-yl)ethenyl]quinolin-8-ol
• SR-01000879616-2

• MDL： MFCD30564476
• Inchi： 1S/C21H13Br2NO2/c22-17-11-18(23)21(26)20-16(17)9-7-13(24-20)6-8-15-14-4-2-1-3-12(14)5-10-19(15)25/h1-11,25-26H/b8-6+
• InChI Key： NGEIVDFIXGKIKP-SOFGYWHQSA-N
• SMILES： BrC1=CC(=C(C2C1=CC=C(/C=C/C1=C(C=CC3C=CC=CC1=3)O)N=2)O)Br

Computed Properties

• Exact Mass: 470.92925g/mol
• Monoisotopic Mass: 468.93130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 53.4Ų